Cas no 93416-81-0 (1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]-)

5-Amino-1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide is a heterocyclic compound featuring a 1,2,3-triazole core substituted with an amino group at the 5-position and a 3-chlorobenzyl moiety at the 1-position, along with a carboxamide functional group at the 4-position. This structure combines the versatility of the triazole ring with the potential bioactivity conferred by the chlorophenyl and carboxamide groups. The compound is of interest in medicinal chemistry due to the triazole scaffold's known pharmacological properties, including antimicrobial, antifungal, and anticancer activities. The presence of the amino group enhances its reactivity, making it a valuable intermediate for further derivatization. The chlorophenyl substitution may contribute to improved lipophilicity and binding affinity in target interactions. Its well-defined structure allows for precise modification, facilitating structure-activity relationship studies in drug discovery.
1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]- structure
93416-81-0 structure
Product Name:1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]-
CAS No:93416-81-0
MF:C10H10ClN5O
MW:251.672299861908
MDL:MFCD14703438
CID:4337667
PubChem ID:21282597
Update Time:2025-07-02

1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]-
    • 5-amino-1-[(3-chlorophenyl)methyl]triazole-4-carboxamide
    • 5-Amino-1-(3-chloro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid amide
    • SCHEMBL11117622
    • BBL004799
    • 5-AMINO-1-[(3-CHLOROPHENYL)METHYL]-1,2,3-TRIAZOLE-4-CARBOXAMIDE
    • BS-4656
    • 5-amino-1-(3-chlorobenzyl)-1H-1,2,3-triazole-4-carboxamide
    • 5-amino-1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
    • 93416-81-0
    • AKOS005716968
    • STL124134
    • MDL: MFCD14703438
    • Inchi: 1S/C10H10ClN5O/c11-7-3-1-2-6(4-7)5-16-9(12)8(10(13)17)14-15-16/h1-4H,5,12H2,(H2,13,17)
    • InChI Key: ZDNVWYVKSXRJRO-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC(Cl)=C2)C(N)=C(C(N)=O)N=N1

Computed Properties

  • Exact Mass: 251.0573877Da
  • Monoisotopic Mass: 251.0573877Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 99.8Ų

1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]- Pricemore >>

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1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]- Related Literature

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